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Compound of Interest

Compound Name: Sodium D-tartrate

Cat. No.: B8752118 Get Quote

An In-depth Technical Guide to Sodium D-
Tartrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium D-tartrate, including its

chemical identity, safety data, and key applications in research and development. The

information is presented to be a valuable resource for professionals in the scientific community.

Chemical Identification and Properties
Sodium D-tartrate is a salt of D-tartaric acid. It is commercially available in both anhydrous

and dihydrate forms.
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Identifier
Anhydrous Sodium D-
Tartrate

Sodium D-Tartrate
Dihydrate

CAS Number 868-18-8[1] 6106-24-7[1]

Molecular Formula C₄H₄Na₂O₆ C₄H₄Na₂O₆·2H₂O[2][3]

Molecular Weight 194.05 g/mol 230.08 g/mol [3]

Appearance White crystalline powder White crystalline powder[4]

Solubility Soluble in water 290 g/L in water[3]

Density Not readily available 1.820 g/cm³[5]

Storage Class Not specified 11 - Combustible Solids[3]

Safety Data Sheet Summary
The following table summarizes key safety information for sodium D-tartrate dihydrate. Users

should always consult the full Safety Data Sheet (SDS) from their supplier before handling the

chemical.
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Safety Information Details

GHS Classification

Not classified as a hazardous substance or

mixture according to the Globally Harmonized

System (GHS).[6][7]

First Aid Measures

Inhalation: Move person into fresh air.[6] Skin

Contact: Wash off with soap and plenty of water.

[6] Eye Contact: Flush eyes with water as a

precaution.[6] Ingestion: Rinse mouth with

water.[6]

Handling and Storage

Handling: Avoid dust formation. Provide

appropriate exhaust ventilation at places where

dust is formed.[6] Storage: Store in a cool place.

Keep container tightly closed in a dry and well-

ventilated place.[6]

Personal Protection

Eye/Face Protection: Use safety glasses with

side-shields. Skin Protection: Handle with

gloves.[6] Respiratory Protection: Respiratory

protection is not required for normal use.[6]

Fire Fighting

Suitable Extinguishing Media: Use water spray,

alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Toxicological Info

To the best of current knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated.[6] May cause

skin, eye, and respiratory tract irritation.[8]

Experimental Protocols
Sodium D-tartrate is utilized in several key laboratory applications. Detailed methodologies for

two common procedures are provided below.

Standardization of Karl Fischer Reagent
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Sodium tartrate dihydrate is a primary standard for the determination of the water equivalence

of Karl Fischer reagents due to its stable and precise water content of 15.66%.[9]

Materials:

Karl Fischer Titrator (volumetric or coulometric)

Sodium Tartrate Dihydrate (Reference Standard Grade)

Anhydrous Methanol (or other suitable solvent)

Karl Fischer Reagent

Analytical Balance (readable to 0.1 mg)

Weighing boat

Procedure:

Add a suitable volume of anhydrous methanol to the titration vessel of the Karl Fischer

titrator.

Titrate the solvent with the Karl Fischer reagent to a stable endpoint to neutralize any

residual water.

Accurately weigh approximately 150-350 mg of sodium tartrate dihydrate into a weighing

boat.

Carefully transfer the weighed sodium tartrate dihydrate into the conditioned titration vessel.

Ensure the substance dissolves completely. Gentle stirring will facilitate dissolution.

Titrate the sample with the Karl Fischer reagent to the electrometric endpoint.

Record the volume of Karl Fischer reagent consumed.

The water equivalence factor (F), in mg of water per mL of reagent, is calculated using the

following formula: F = (0.1566 * w) / v where:
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w is the weight of the sodium tartrate dihydrate in mg.

v is the volume of the Karl Fischer reagent consumed in mL.

Protein Crystallization via Hanging Drop Vapor Diffusion
Sodium tartrate is used as a precipitant in protein crystallization. The following is a general

protocol for the hanging drop vapor diffusion method. Optimal conditions, including the

concentration of sodium D-tartrate, will be protein-specific and require screening.

Materials:

Purified protein solution (at a suitable concentration, e.g., 5-20 mg/mL)

Sodium D-tartrate solution (stock solution, e.g., 2.0 M)

Buffer solution (compatible with the protein)

24-well crystallization plate

Siliconized glass cover slips

Sealing grease or tape

Micropipettes and tips

Procedure:

Prepare a reservoir solution in the wells of the crystallization plate. This solution will contain

the precipitant (sodium D-tartrate) at a desired concentration, along with a buffer. A typical

starting concentration for sodium tartrate could be in the range of 0.4 M to 1.0 M.

Apply a thin, even ring of sealing grease around the top of each well.

On a clean, siliconized cover slip, pipette a small volume (e.g., 1-2 µL) of the purified protein

solution.

To the same drop, add an equal volume of the reservoir solution. Avoid introducing bubbles.
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Carefully invert the cover slip and place it over the well, ensuring the hanging drop is

suspended above the reservoir solution.

Press gently on the cover slip to create an airtight seal with the grease.

Store the crystallization plate in a stable environment (e.g., a temperature-controlled

incubator) and monitor for crystal growth over time (days to weeks).

Preparation

Hanging Drop Setup Vapor Diffusion Outcome

Purified Protein Solution

Mix Protein and Precipitant on Cover Slip

Sodium D-Tartrate Solution

Invert and Seal Over Reservoir Water Evaporates from Drop to Reservoir Protein and Precipitant Concentrate Crystal Formation

Racemic Mixture (R- and S-enantiomers)

Mixture of Diastereomeric Salts (R-D and S-D)

Chiral Resolving Agent (e.g., D-Tartaric Acid)

Fractional Crystallization Separation of Diastereomers (based on solubility) Liberation of Enantiomers Pure R- and S-Enantiomers
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Components

Interaction

Result

Biological Consequence

Metal Ion (e.g., Ca²⁺, Mg²⁺, Fe³⁺)

Chelation

Sodium D-Tartrate (Chelating Agent)

Stable Metal-Tartrate Complex

Altered Metal Bioavailability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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